Cas no 617714-22-4 (Tert-butyl 5-oxo-2-azabicyclo[2.2.2]octane-2-carboxylate)

• Product Name: Tert-butyl 5-oxo-2-azabicyclo[2.2.2]octane-2-carboxylate
• CAS No: 617714-22-4
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• MDL: MFCD17016701
• CID: 1629417
• PubChem ID: 72207652
• Update Time: 2025-04-21

Tert-butyl 5-oxo-2-azabicyclo[2.2.2]octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Azabicyclo[2.2.2]octane-2-carboxylic acid, 5-oxo-, 1,1-dimethylethylester
• TERT-BUTYL 5-OXO-2-AZA-BICYCLO[2.2.2]OCTANE-2-CARBOXYLATE
• tert-Butyl 5-oxo-2-azabicyclo-[2.2.2]octane-2-carboxylate
• tert-Butyl 5-oxo-2-azabicyclo[2.2.2]octane-2-carboxylate
• 2-AZABICYCLO[2.2.2]OCTANE-2-CARBOXYLIC ACID, 5-OXO-1,1-DIMETHYLETHYL ESTER
• 2-Boc-2-azabicyclo[2.2.2]octan-5-one
• tert-butyl (1R,4R)-5-oxo-2-azabicyclo[2.2.2]octane-2-carboxylate
• PB34901
• FCH1632253
• AK170356
• 2-boc-5-oxo-2-azabicyclo[2.2.2]octane
• 2-AZABICYCLO[2.2.2]OCTANE-2-CARBOXYLIC ACID
• tert-Butyl 5-oxo-2-azabicyclo-[2.2.2]octane-2-carboxylat
• 5-Oxo-2-aza-bicyclo[2.2.2]octane-2-carboxylic acid tert-butyl ester
• SY098585
• EN300-1229122
• SY100084
• SB46440
• MFCD17016701
• 2-Azabicyclo[2.2.2]octane-2-carboxylic acid, 5-oxo-,1,1-dimethylethyl ester
• AKOS023412741
• A855464
• CS-0048178
• tert-butyl5-oxo-2-azabicyclo[2.2.2]octane-2-carboxylate
• MFCD28502535
• (1R,4R)-2-Boc-2-azabicyclo[2.2.2]octan-5-one
• SB40783
• 617714-22-4
• DB-372074
• AMY34273
• AS-33825
• SCHEMBL17628835
• Tert-butyl 5-oxo-2-azabicyclo[2.2.2]octane-2-carboxylate

• MDL： MFCD17016701
• Inchi： 1S/C12H19NO3/c1-12(2,3)16-11(15)13-7-8-4-5-9(13)6-10(8)14/h8-9H,4-7H2,1-3H3
• InChI Key： AUKQEIHIPOHGHN-UHFFFAOYSA-N
• SMILES： O=C1CC2CCC1CN2C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 225.13649347g/mol
• Monoisotopic Mass: 225.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.6
• XLogP3: 1.2

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 325.8±35.0 °C at 760 mmHg
• Flash Point: 150.8±25.9 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Tert-butyl 5-oxo-2-azabicyclo[2.2.2]octane-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids